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Compound of Interest

Compound Name: C.l. Acid red 154

Cat. No.: B15553466

C.l. Acid Red 154: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
analytical methodologies for C.lI. Acid Red 154, a disazo acid dye. The information is intended
to support research, development, and quality control activities involving this compound.

Chemical and Physical Properties

C.l. Acid Red 154 is a deep purple powder with good solubility in water.[1] Its chemical and
physical properties are summarized in the tables below.

Property Value Reference
C.l. Name Acid Red 154 [1]
C.l. Number 24800 [1]
CAS Number 6507-79-5 [1]
Molecular Formula CaoH34aNaNa2010S2 [1]
Appearance Deep purple powder [1]
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Quantitative Physical and Chemical Data

Property Value Conditions Reference
Molecular Weight 840.83 g/mol [1]

Density 1.471 g/cm3 at 20°C

Vapor Pressure 0 Pa at 25°C

Water Solubility 117.47 g/L at 20°C

Solubility and Appearance in Different Solvents

Appearance of

Solvent Solubility . Reference
Solution
Water Soluble Magenta
Ethanol Slightly soluble Magenta
Concentrated )
- Wine Red
Hydrochloric Acid
Concentrated Sodium _
) - Jujube Red
Hydroxide
Concentrated Sulfuric Dark Purple (turns o
Acid pink upon dilution)

Chemical Structure

C.l. Acid Red 154 is classified as a double azo dye.[1] The structure consists of two azo
groups (-N=N-) connecting aromatic rings.
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Aromatic Ring System 1 Simplified logical diagram of C.I. Acid Red 154 structure.

Aromatic Ring System 2

Cyclohexylidene Bridge

Chemical Structure of C.I. Acid Red 154

Click to download full resolution via product page

Caption: Simplified logical diagram of C.I. Acid Red 154 structure.

Synthesis
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The synthesis of C.I. Acid Red 154 involves a coupling reaction. Specifically, 4-(1-(4-Amino-3-
methylphenyl)cyclohexyl)-2-methylbenzenamine is double nitrided and then coupled with two
molecules of 4,6-Dihydroxynaphthalene-1-sulfonic acid.[1]
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4-(1-(4-Amino-3-methylphenyl)
cyclohexyl)-2-methylbenzenamine

o 4,6-Dihydroxynaphthalene-
sl Ny 1-sulfonic acid (2 eq.)

Coupling Reaction

C.l. Acid Red 154

Synthesis Workflow for C.I. Acid Red 154
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Sample of
. A general workflow for the analysis of acid dyes.
C.1. Acid Red 154 9 v v
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Sample Preparation
(Dissolution, Dilution, Filtration)

A

UV-Vis Spectroscopy FTIR Spectroscopy HPLC Analysis
(Amax, Concentration) (Functional Group ID) (Purity, Quantification)

Data Analysis and
Interpretation

\ 4

Technical Report

General Analytical Workflow for Acid Dyes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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